Cas no 845724-02-9 (Carbamic acid, (2,4-dihydroxybutyl)methyl-, phenylmethyl ester)

• Product name: Carbamic acid, (2,4-dihydroxybutyl)methyl-, phenylmethyl ester
• CAS No: 845724-02-9
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 4215760
• PubChem ID: 58859186

Carbamic acid, (2,4-dihydroxybutyl)methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2,4-dihydroxybutyl)methyl-, phenylmethyl ester
• Carbamic acid, (2,4-dihydroxybutyl)methyl-, phenylmethyl ester (9CI)
• SCHEMBL14129676
• EN300-37397206
• benzyl N-(2,4-dihydroxybutyl)-N-methylcarbamate
• 845724-02-9

• Inchi： InChI=1S/C13H19NO4/c1-14(9-12(16)7-8-15)13(17)18-10-11-5-3-2-4-6-11/h2-6,12,15-16H,7-10H2,1H3
• InChI Key： QSCMZZGTNXXAMB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 253.13140809Da
• Monoisotopic Mass: 253.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70Ų